Cas no 1416881-52-1 (2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile)

2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile structure
1416881-52-1 structure
Product Name:2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile
CAS No:1416881-52-1
MF:C56H32N6
MW:788.893491744995
MDL:MFCD27939633
CID:2951442
Update Time:2025-04-21

2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4,5,6-Tetra-9H-carbazol-9-yl-1,3-benzenedicarbonitrile
    • 2,4,5,6-tetrakis(carbazol-9-yl)-1,3-dicyanobenzene
    • 4CzIPN
    • 1,2,3,5-Tetrakis(carbazol-9-yl)-4,6-dicyanobenzene
    • 10.14272/PRWATGACIORDEL-UHFFFAOYSA-N.1
    • doi:10.14272/PRWATGACIORDEL-UHFFFAOYSA-N.1
    • 2,4,5,6-tetra(carbazol-9-yl)benzene-1,3-dicarbonitrile
    • 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile
    • MDL: MFCD27939633
    • Inchi: 1S/C56H32N6/c57-33-43-53(59-45-25-9-1-17-35(45)36-18-2-10-26-46(36)59)44(34-58)55(61-49-29-13-5-21-39(49)40-22-6-14-30-50(40)61)56(62-51-31-15-7-23-41(51)42-24-8-16-32-52(42)62)54(43)60-47-27-11-3-19-37(47)38-20-4-12-28-48(38)60/h1-32H
    • InChI Key: PRWATGACIORDEL-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2C2=CC=CC=C12)C1=C(C(C#N)=C(C(C#N)=C1N1C2C=CC=CC=2C2=CC=CC=C12)N1C2C=CC=CC=2C2=CC=CC=C12)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 4
  • Complexity: 1560
  • Topological Polar Surface Area: 67.3

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (7.6E-11 g/L) (25 ºC),

2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Pricemore >>

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